Cas no 28751-69-1 (1H-Indazole-3-carbothioamide)
1H-Indazole-3-carbothioamide structure
Product Name:1H-Indazole-3-carbothioamide
CAS No:28751-69-1
MF:C8H7N3S
MW:177.226279497147
CID:239899
PubChem ID:12262775
Update Time:2025-04-19
1H-Indazole-3-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-carbothioamide
- indazolyl-3-thioformamide
- LogP
- SCHEMBL9388083
- FT-0604104
- 28751-69-1
- CS-0236130
- AKOS015967695
- DTXSID20482980
- SCHEMBL2310989
- A5426
- EN300-1692732
-
- Inchi： 1S/C8H7N3S/c9-8(12)7-5-3-1-2-4-6(5)10-11-7/h1-4H,(H2,9,12)(H,10,11)
- InChI Key： YFXRXRMNOOOQSS-UHFFFAOYSA-N
- SMILES： S=C(C1C2C=CC=CC=2NN=1)N
Computed Properties
- Exact Mass: 177.03621
- Monoisotopic Mass: 177.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 86.8Ų
Experimental Properties
- Density: 1.488
- Boiling Point: 352.618°C at 760 mmHg
- Flash Point: 167.058°C
- Refractive Index: 1.773
- PSA: 52.53
1H-Indazole-3-carbothioamide Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1692732-0.05g |
1H-indazole-3-carbothioamide |
28751-69-1 | 95% | 0.05g |
$174.0 | 2023-09-20 | |
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1H-indazole-3-carbothioamide |
28751-69-1 | 95% | 0.25g |
$367.0 | 2023-09-20 | |
| Enamine | EN300-1692732-0.5g |
1H-indazole-3-carbothioamide |
28751-69-1 | 95% | 0.5g |
$579.0 | 2023-09-20 | |
| Enamine | EN300-1692732-1.0g |
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28751-69-1 | 95% | 1g |
$743.0 | 2023-06-04 | |
| Enamine | EN300-1692732-2.5g |
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$1454.0 | 2023-09-20 | |
| Enamine | EN300-1692732-5.0g |
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28751-69-1 | 95% | 5g |
$2152.0 | 2023-06-04 | |
| Enamine | EN300-1692732-10.0g |
1H-indazole-3-carbothioamide |
28751-69-1 | 95% | 10g |
$3191.0 | 2023-06-04 | |
| Enamine | EN300-1692732-1g |
1H-indazole-3-carbothioamide |
28751-69-1 | 95% | 1g |
$743.0 | 2023-09-20 | |
| Enamine | EN300-1692732-5g |
1H-indazole-3-carbothioamide |
28751-69-1 | 95% | 5g |
$2152.0 | 2023-09-20 |
1H-Indazole-3-carbothioamide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:28751-69-1)1H-Indazole-3-carbothioamide
Order Number:A5426
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):1301.0
Email:sales@amadischem.com
1H-Indazole-3-carbothioamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:28751-69-1)1H-Indazole-3-carbothioamide
Purity:99%
Quantity:1g
Price ($):1301.0